2-(4-{4-[(4-methoxyphenyl)amino]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}piperazin-1-yl)ethanol

• Molecular Formula: C19H25N7O2
• Molecular Weight: 383.4 g/mol
• IUPAC Name: 2-[4-[4-(4-methoxyanilino)-1-methylpyrazolo[3,4-d]pyrimidin-6-yl]piperazin-1-yl]ethanol
• InChI: InChI=1S/C19H25N7O2/c1-24-18-16(13-20-24)17(21-14-3-5-15(28-2)6-4-14)22-19(23-18)26-9-7-25(8-10-26)11-12-27/h3-6,13,27H,7-12H2,1-2H3,(H,21,22,23)
• InChI Key: YFZMXFKHJAITRE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC(=NC(=C2C=N1)NC3=CC=C(C=C3)OC)N4CCN(CC4)CCO

Description

Key features include:

• Pyrazolo[3,4-d]pyrimidine core: A heterocyclic system with nitrogen-rich aromatic rings, enabling hydrogen bonding and π-π interactions with biological targets.
• Piperazine-ethanol moiety: The ethanol group on the piperazine ring improves hydrophilicity, which may influence pharmacokinetic properties such as solubility and blood-brain barrier penetration .

Preparation Methods

The synthesis of 2-(4-{4-[(4-methoxyphenyl)amino]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}piperazin-1-yl)ethanol typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the pyrazolo[3,4-d]pyrimidine core: This step involves the cyclization of appropriate precursors under controlled conditions to form the pyrazolo[3,4-d]pyrimidine ring system.

Introduction of the methoxyphenyl group: The methoxyphenyl group is introduced through a nucleophilic substitution reaction, where a suitable methoxyphenyl derivative reacts with the pyrazolo[3,4-d]pyrimidine intermediate.

Attachment of the piperazine ring: The piperazine ring is attached via a condensation reaction with the intermediate compound.

Formation of the ethanol group:

Industrial production methods may involve optimization of these steps to improve yield and purity, as well as the use of catalysts and specific reaction conditions to enhance efficiency.

Chemical Reactions Analysis

Key Steps:

• Core Formation : Cyclocondensation of 4-methoxyphenylguanidine with α,β-diketones or cyanoketones under basic conditions (KOH/EtOH, reflux) generates the pyrazolo[3,4-d]pyrimidine ring .

• Piperazine Introduction : Nucleophilic aromatic substitution at the 6-position of the pyrimidine using 1-(2-hydroxyethyl)piperazine in polar aprotic solvents (e.g., DMF, DMSO) at 80–100°C .

• N-Methylation : Quaternization of the pyrazole nitrogen using methyl iodide or dimethyl sulfate in the presence of K₂CO₃ .

Example Reaction Table:

Step	Reagents/Conditions	Product	Yield	Ref.
1	KOH, EtOH, reflux	Pyrazolo[3,4-d]pyrimidine intermediate	65%
2	1-(2-Hydroxyethyl)piperazine, DMF, 90°C	Piperazine-functionalized intermediate	72%
3	CH₃I, K₂CO₃, DMF	N-Methylated final product	58%

Pyrazolo[3,4-d]Pyrimidine Core

• Electrophilic Substitution : The C3 position undergoes halogenation (Cl₂, Br₂) in acetic acid, yielding 3-halo derivatives for further cross-coupling (e.g., Suzuki, Buchwald-Hartwig) .

• Nucleophilic Attack : The pyrimidine N1 reacts with alkyl/aryl amines in ethanol under reflux to form substituted amino derivatives .

Piperazine Ring

• Alkylation/Acylation : The secondary amines react with:

  • Alkyl Halides : e.g., Benzyl bromide in THF with Et₃N, yielding N-alkylated products .

  • Acid Chlorides : e.g., Acetyl chloride in CH₂Cl₂, forming amides .

• Oxidation : The ethanol side chain is oxidized to a ketone using Jones reagent (CrO₃/H₂SO₄) or Swern conditions ((COCl)₂/DMSO).

Reactivity Comparison:

Reaction Type	Reagents	Product	Application	Ref.
N-Alkylation	Benzyl bromide, Et₃N	N-Benzylpiperazine	Enhanced lipophilicity
Oxidation	CrO₃/H₂SO₄	Ketone derivative	Metabolic stability studies

Stability and Degradation

• Hydrolytic Stability : The compound is stable in neutral aqueous solutions but degrades under acidic (pH < 3) or alkaline (pH > 10) conditions, cleaving the piperazine-ethanol bond .

• Photodegradation : Exposure to UV light (254 nm) induces ring-opening of the pyrazolo[3,4-d]pyrimidine, forming quinazoline analogs as byproducts .

Biological Interactions

While not a direct chemical reaction, the compound’s interactions with biological targets influence its reactivity:

• Kinase Inhibition : The pyrimidine core competitively binds ATP pockets in kinases, facilitated by hydrogen bonding with backbone amides .

• Metabolic Pathways : Hepatic oxidation of the ethanol group generates carboxylic acid metabolites, detectable via LC-MS .

Industrial-Scale Optimization

• Catalytic Improvements : Palladium-catalyzed amination (Buchwald-Hartwig) reduces side products in piperazine coupling (yield ↑ 15%) .

• Green Chemistry : Replacement of DMF with cyclopentyl methyl ether (CPME) improves safety and reduces waste.

Scientific Research Applications

Anticancer Activity

Recent studies have identified pyrazolo[3,4-d]pyrimidines as promising candidates in cancer therapy due to their ability to inhibit cyclin-dependent kinases (CDKs). The compound has shown potential in targeting CDK2, which is crucial for cell cycle regulation. In vitro studies demonstrated that derivatives of this compound can induce apoptosis in cancer cell lines by arresting the cell cycle at the G1 phase, leading to significant growth inhibition .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. Research indicates that pyrazolo[3,4-d]pyrimidine derivatives exhibit substantial efficacy against various bacterial strains. The mechanism involves disrupting bacterial cell wall synthesis and inhibiting essential enzymatic functions . This makes such compounds valuable in developing new antibiotics amidst rising antibiotic resistance.

Neuroprotective Effects

Another area of interest is the neuroprotective potential of this compound. Studies suggest that pyrazolo[3,4-d]pyrimidines may exert protective effects against neurodegenerative diseases by modulating pathways involved in inflammation and oxidative stress . This opens avenues for treating conditions like Alzheimer's disease.

Synthesis and Characterization

The synthesis of 2-(4-{4-[(4-methoxyphenyl)amino]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}piperazin-1-yl)ethanol typically involves multi-step reactions starting from readily available precursors. Characterization is performed using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm the structure and purity of the synthesized compounds .

Case Study 1: Anticancer Efficacy

In a recent study published in Synthesis, researchers synthesized a series of pyrazolo[3,4-d]pyrimidine derivatives and evaluated their anticancer properties against various human cancer cell lines. The results indicated that certain derivatives significantly inhibited cell proliferation and induced apoptosis through caspase activation pathways .

Case Study 2: Antimicrobial Activity

A study conducted by Prabhakar et al. assessed the antimicrobial efficacy of several synthesized compounds based on the pyrazolo framework. The results showed that one derivative exhibited potent activity against both Gram-positive and Gram-negative bacteria, demonstrating its potential as a lead compound for antibiotic development .

Mechanism of Action

The mechanism of action of 2-(4-{4-[(4-methoxyphenyl)amino]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}piperazin-1-yl)ethanol involves its interaction with specific molecular targets and pathways. The compound may bind to specific receptors or enzymes, modulating their activity and leading to downstream effects on cellular processes. The exact molecular targets and pathways involved depend on the specific biological context and the nature of the compound’s interactions.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Variations and Substituent Effects

The table below highlights key structural analogs and their differences from the target compound:

Compound ID	Pyrazolo[3,4-d]pyrimidine Substituents	Piperazine Modification	Key Structural Features	Reference
Target	4-[(4-Methoxyphenyl)amino], 1-methyl	2-Hydroxyethyl	Methoxy group enhances polarity; ethanol improves solubility
Analog 1	4-[(3,5-Dimethylphenyl)amino], 1-phenyl	2-Hydroxyethyl	Dimethyl groups increase lipophilicity; phenyl substitution may alter steric interactions
Analog 2	4-(Benzylamino), 1-methyl	Ethyl/methyl groups	Benzyl group adds bulk; alkyl chains reduce polarity
Analog 3	4-(Trifluoromethylphenyl)piperazine	Acetone-linked thiophene	Trifluoromethyl enhances metabolic stability; thiophene introduces aromaticity

Key Observations:

Amino Substituents: The 4-methoxyphenyl group in the target compound provides moderate electron-donating effects compared to the 3,5-dimethylphenyl in Analog 1, which may reduce oxidative metabolism.

Piperazine Modifications: The ethanol group in the target compound increases hydrophilicity compared to ethyl/methyl (Analog 2) or trifluoromethylphenyl (Analog 3) substituents, which prioritize lipophilicity .

Core Heterocycle :

• 1-Methyl substitution (target and Analog 2) versus 1-phenyl (Analog 1) affects planarity and steric hindrance, influencing interactions with hydrophobic binding pockets .

Physicochemical and Pharmacological Implications

• Solubility: The ethanol group in the target compound likely enhances aqueous solubility compared to analogs with alkyl/aryl substituents (e.g., Analog 2).
• Metabolic Stability : Methoxy groups may reduce cytochrome P450-mediated metabolism relative to methyl or trifluoromethyl groups .
• Target Binding : The 4-methoxyphenyl group’s electron-donating nature could strengthen hydrogen bonding with kinase ATP pockets, a hypothesis supported by similar pyrazolo-pyrimidine derivatives in .

Biological Activity

The compound 2-(4-{4-[(4-methoxyphenyl)amino]-1-methyl-1H-pyrazolo[3,4-d]pyrimidin-6-yl}piperazin-1-yl)ethanol , also known by its CAS number 878064-47-2, has garnered significant attention in medicinal chemistry due to its potential biological activities, particularly as a cyclin-dependent kinase (CDK) inhibitor. This article delves into its biological activity, mechanisms, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{19}H_{25}N_{7}O_{2}$, with a molecular weight of approximately 373.45 g/mol. The structure features a pyrazolo[3,4-d]pyrimidine core substituted with a methoxyphenyl group and a piperazine moiety, contributing to its biological activity.

Structural Formula

\text{2 4 4 4 methoxyphenyl amino 1 methyl 1H pyrazolo 3 4 d pyrimidin 6 yl}piperazin-1-yl)ethanol}

The primary biological activity of this compound is attributed to its role as a cyclin-dependent kinase (CDK) inhibitor . CDKs are crucial regulators of the cell cycle and are implicated in various cancers due to their role in cell proliferation. Inhibition of these kinases can lead to cell cycle arrest and apoptosis in cancer cells.

Key Findings:

• Selectivity for CDKs : The compound has shown selective inhibition against specific CDK isoforms, particularly CDK2 and CDK4/6, which are vital in the progression of various cancers .
• In vitro Studies : In vitro assays have demonstrated that this compound effectively inhibits the proliferation of cancer cell lines such as MCF-7 (breast cancer) and HeLa (cervical cancer), with IC50 values indicating potent activity .

In Vivo Studies

Recent studies have also explored the in vivo efficacy of the compound:

• Tumor Regression : In animal models, administration of the compound resulted in significant tumor regression, supporting its potential as an anticancer agent .

Safety Profile

Preclinical toxicity studies suggest that the compound exhibits a favorable safety profile with minimal off-target effects, making it a promising candidate for further development in clinical settings .

Summary of Biological Activities

Activity Type	Description	Reference
CDK Inhibition	Selective inhibition of CDK2 and CDK4/6
Cytotoxicity	Effective against MCF-7 and HeLa cell lines
Tumor Regression	Significant reduction in tumor size in vivo
Safety Profile	Favorable with minimal off-target effects

Structure-Activity Relationship (SAR)

Compound Variation	Effect on Activity
Substitution on Pyrazolo Ring	Increased potency against CDKs
Methoxy Group at Para Position	Enhanced solubility and bioavailability
Piperazine Linker	Improved binding affinity to target kinases

Case Study 1: Breast Cancer Treatment

A study involving MCF-7 breast cancer cells treated with varying concentrations of the compound showed dose-dependent inhibition of cell viability. The results indicated that at concentrations above 10 µM, significant apoptosis was observed.

Case Study 2: Combination Therapy

Combining this compound with standard chemotherapeutics enhanced overall efficacy in preclinical models. This suggests potential for use in combination therapies for more effective cancer treatment strategies.

Q & A

Q. Methodological Recommendations :

• Perform dose-response curves (IC$_{50}$/EC$_{50}$) with standardized controls.
• Use molecular docking to correlate substituent effects with target interactions .

What strategies optimize the yield of multi-step syntheses involving pyrazolo-pyrimidines?

Advanced Research Question
Optimization strategies include:

• Microwave-assisted synthesis : Reduces reaction times (e.g., 2 h vs. 12 h for Suzuki coupling) and improves yields by 15–20% .
• Solvent-free cyclization : Minimizes side reactions and simplifies purification .
• Protecting groups : Temporarily protect reactive sites (e.g., -NH$_2$ in pyrazol-5-amines) during piperazine coupling to prevent undesired byproducts .